Cas no 1935603-64-7 (2,2,2-trifluoro-N-5-hydroxy-3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-ylacetamide)

• Product Name: 2,2,2-trifluoro-N-5-hydroxy-3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-ylacetamide
• CAS No: 1935603-64-7
• MF: C₁₁H₁₅F₃N₄O₂
• MW: 292.257612466812
• CID: 5246846
• Update Time: 2025-05-26

2,2,2-trifluoro-N-5-hydroxy-3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2,2,2-trifluoro-N-[5-hydroxy-3-methyl-1-(4-piperidinyl)-1H-pyrazol-4-yl]-
• 2,2,2-trifluoro-N-5-hydroxy-3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-ylacetamide

• Inchi： 1S/C11H15F3N4O2/c1-6-8(16-10(20)11(12,13)14)9(19)18(17-6)7-2-4-15-5-3-7/h7,15,19H,2-5H2,1H3,(H,16,20)
• InChI Key： DLTVIMNSVWZODG-UHFFFAOYSA-N
• SMILES： C(NC1=C(O)N(C2CCNCC2)N=C1C)(=O)C(F)(F)F

Additional information on 2,2,2-trifluoro-N-5-hydroxy-3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-ylacetamide

Comprehensive Analysis of 2,2,2-trifluoro-N-5-hydroxy-3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-ylacetamide (CAS No. 1935603-64-7)

In the realm of pharmaceutical and agrochemical research, 2,2,2-trifluoro-N-5-hydroxy-3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-ylacetamide (CAS No. 1935603-64-7) has emerged as a compound of significant interest. This molecule, characterized by its unique trifluoroacetamide and piperidinyl-pyrazole structural motifs, is being extensively studied for its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its bioactive properties, which may contribute to novel therapeutic agents or pesticide formulations.

The compound's chemical structure features a hydroxyl group at the 5-position of the pyrazole ring, a methyl substituent at the 3-position, and a piperidin-4-yl moiety attached to the nitrogen at the 1-position. These functional groups collectively influence its physicochemical properties, including solubility, stability, and molecular interactions. The presence of the trifluoroacetyl group is particularly noteworthy, as it often enhances metabolic stability and binding affinity in biological systems.

Recent literature searches indicate growing interest in pyrazole derivatives like this compound, with many researchers investigating their potential as kinase inhibitors or G-protein-coupled receptor (GPCR) modulators. The piperidine ring in its structure is a common pharmacophore found in numerous FDA-approved drugs, suggesting possible applications in central nervous system (CNS) disorders or cardiovascular diseases. Meanwhile, the trifluoromethyl group is frequently employed in agrochemicals due to its ability to improve pesticidal activity and environmental persistence.

From a synthetic chemistry perspective, the preparation of 2,2,2-trifluoro-N-5-hydroxy-3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-ylacetamide typically involves multi-step organic synthesis. Key steps may include the formation of the pyrazole core, introduction of the piperidine moiety, and subsequent trifluoroacetylation. Process chemists are particularly interested in optimizing these synthetic routes to improve yields and purity while reducing environmental impact - a growing concern in green chemistry initiatives.

Analytical characterization of this compound presents several interesting challenges. The hydroxy group and amide functionality create multiple hydrogen bonding sites, which can influence its behavior in various analytical techniques. Modern spectroscopic methods such as NMR (particularly 19F NMR due to the trifluoromethyl group), mass spectrometry, and X-ray crystallography are essential for confirming its structure and purity. These analytical aspects are crucial for researchers developing quality control protocols for potential commercial applications.

The stability profile of CAS No. 1935603-64-7 under different environmental conditions is another area of active investigation. Studies examining its photostability, thermal stability, and behavior in various pH conditions are particularly relevant for formulation scientists. The compound's potential degradation pathways and the identification of possible impurities are critical considerations for both pharmaceutical and agrochemical applications.

In the context of current research trends, this compound aligns with several hot topics in chemical research. The pharmaceutical industry's growing focus on fluorinated compounds makes this molecule particularly interesting, as fluorine incorporation often improves drug-like properties. Additionally, the heterocyclic chemistry community is actively exploring new pyrazole derivatives for their diverse biological activities. The compound's structural features also make it a candidate for fragment-based drug discovery approaches.

From an intellectual property perspective, 2,2,2-trifluoro-N-5-hydroxy-3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-ylacetamide represents an interesting case study in patent landscaping. Researchers and legal professionals are examining existing patents and publications to determine freedom-to-operate considerations and potential novelty aspects of derivatives based on this core structure. This analysis is particularly important given the competitive landscape in both pharmaceutical and agrochemical innovation.

The environmental fate and ecotoxicological profile of this compound are subjects of increasing scrutiny, especially for potential agrochemical applications. Regulatory agencies worldwide are implementing stricter guidelines for chemical safety assessment, driving research into the compound's biodegradation, bioaccumulation potential, and effects on non-target organisms. These studies are essential for meeting REACH compliance and other regulatory requirements.

In conclusion, 2,2,2-trifluoro-N-5-hydroxy-3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-ylacetamide (CAS No. 1935603-64-7) represents a fascinating case study in modern medicinal chemistry and agrochemical research. Its unique structural features, combined with growing interest in fluorinated heterocycles, position it as a compound with significant potential across multiple applications. As research continues to uncover its properties and possible uses, this molecule will likely remain an important subject of scientific investigation in the coming years.